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Compound of Interest

Compound Name: Cyclododecene

Cat. No.: B074035 Get Quote

An In-depth Technical Guide to Cyclododecene for Researchers, Scientists, and Drug

Development Professionals.

This technical guide provides a comprehensive overview of cyclododecene, a significant

macrocyclic olefin. The document details its chemical identity, safety information, physical and

chemical properties, synthesis, and key chemical reactions. It is intended for researchers,

scientists, and professionals in drug development who may use cyclododecene as a chemical

intermediate or in materials science applications.

Chemical Identity and Safety Information
Cyclododecene is a 12-carbon cyclic alkene. It exists as a mixture of cis-(Z) and trans-(E)

isomers, with the trans-isomer often being the major component in commercial grades.

CAS Numbers:

Mixture of cis- and trans-isomers: 1501-82-2[1][2]

(E)-Cyclododecene (trans): 1486-75-5

(Z)-Cyclododecene (cis): 1129-89-1
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A comprehensive review of available Safety Data Sheets (SDS) indicates that cyclododecene
is a colorless liquid with a mild, sweet odor.[1] While it is considered to have low toxicity, proper

safety precautions should always be observed in a laboratory setting.

Key Safety Information:

Hazards: May cause skin irritation.[2] It is a combustible liquid.

Handling: Handle in a well-ventilated area, wearing appropriate personal protective

equipment (PPE), including safety goggles and chemical-resistant gloves.

Storage: Store in a cool, dry, well-ventilated place away from strong oxidizing agents.[1]

Keep container tightly closed.

First Aid:

Skin Contact: Wash off with soap and plenty of water.

Eye Contact: Flush eyes with water as a precaution.

Inhalation: If inhaled, move the person into fresh air.

Ingestion: Rinse mouth with water. Do not induce vomiting.

Fire Fighting: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide to

extinguish.

Physicochemical Properties
The following table summarizes the key quantitative data for cyclododecene.
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Property Value

Molecular Formula C₁₂H₂₂

Molecular Weight 166.30 g/mol

Appearance Colorless liquid

Boiling Point 242-245 °C

Melting Point -9 °C

Density 0.870 g/mL at 20 °C

Flash Point 94 °C (201 °F)

Water Solubility Insoluble

Solubility Soluble in alcohol

Vapor Pressure 0.098 hPa at 20°C

Synthesis of Cyclododecene
The primary industrial route to cyclododecene is the partial hydrogenation of 1,5,9-

cyclododecatriene (CDT), which is synthesized from the cyclotrimerization of butadiene.

Butadiene

1,5,9-Cyclododecatriene (CDT)

 Cyclotrimerization 
 (e.g., TiCl₄/Organoaluminum catalyst)

Cyclododecene

 Partial Hydrogenation 
 (e.g., H₂/Catalyst)
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Click to download full resolution via product page

Caption: Synthesis pathway of Cyclododecene from Butadiene.

Key Reactions and Applications
Cyclododecene is a versatile intermediate, primarily utilized in polymer chemistry and the

synthesis of other valuable compounds.

Ring-Opening Metathesis Polymerization (ROMP)
Cyclododecene can undergo Ring-Opening Metathesis Polymerization (ROMP) to produce

polydodecenamer, a polymer with applications as an additive to elastomers. This reaction is

typically catalyzed by transition-metal alkylidene complexes.

Cyclododecene

Polydodecenamer

 Polymerization

ROMP Catalyst 
 (e.g., Grubbs' Catalyst)

Click to download full resolution via product page

Caption: ROMP of Cyclododecene to form Polydodecenamer.

Synthesis of Laurolactam
A significant industrial application of cyclododecene is its conversion to laurolactam, the

monomer for Nylon-12. This multi-step synthesis highlights the utility of cyclododecene as a

precursor to valuable polyamides. A one-pot synthesis from cyclododecene has been

developed, improving the efficiency of this process.[3]
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One-Pot Synthesis

Cyclododecene Cyclododecene Epoxide

 Epoxidation 
 (e.g., O₂, catalyst) Cyclododecanone

 Isomerization 
 (e.g., catalyst) Cyclododecanone Oxime

 Oximation 
 (e.g., NH₂OH) Laurolactam

 Beckmann 
 Rearrangement 

Click to download full resolution via product page

Caption: One-pot synthesis of Laurolactam from Cyclododecene.

Other Applications
Fragrance Industry: Derivatives of cyclododecane, obtained from cyclododecene, are used

in the fragrance industry. For instance, (1-ethoxyethoxy)cyclododecane is used as a perfume

fixative or enhancer.[4]

Surfactants: Cyclododecene serves as a building block in the synthesis of various

surfactants.[1]

Experimental Protocols
Detailed experimental protocols for reactions involving cyclododecene are often specific to the

desired outcome and catalyst system. Below is a general procedure for a Lewis acid-catalyzed

reaction, which can be adapted for various transformations.

General Procedure for Lewis Acid-Catalyzed Reaction of
Cyclododecene with an Epoxide
This procedure is based on the reaction of cyclododecene with propylene oxide to synthesize

2-(cyclododecyl)propan-1-al, a fragrance intermediate.

Materials:

Cyclododecene
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Propylene oxide

Aluminum chloride (AlCl₃) - Lewis acid catalyst

Dichloromethane (CH₂Cl₂) - Solvent

Diethyl ether

Ice

Procedure:

Suspend aluminum chloride (1.35 mol) in dichloromethane (1 L) in a suitable reaction vessel.

Cool the suspension to -30°C.

A mixture of cyclododecene (1.2 mol) and propylene oxide (1.72 mol) is added dropwise

with stirring, while maintaining the temperature at -30°C with external cooling.

After the addition is complete (approximately 1 hour), the reaction is quenched by pouring it

into a mixture of ice (2 L) and diethyl ether (2 L).

The organic layer is separated, washed, dried, and the solvent is removed.

The resulting products can then be purified by distillation.

Disclaimer: This is a generalized protocol and should be adapted and optimized for specific

laboratory conditions and safety standards. A thorough risk assessment should be conducted

before performing any chemical reaction.

Role in Drug Development and Signaling Pathways
Currently, there is no evidence to suggest that cyclododecene is directly involved in biological

signaling pathways. Its application in drug development is not well-documented and would

likely be as a structural component or intermediate in the synthesis of more complex,

biologically active molecules. Its primary value to the scientific community lies in polymer

science and as a versatile chemical intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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